5-Bromo-2-methanesulfonyl-1,3-dimethyl-benzene

• CAS No.: 648906-18-7
• Molecular Formula: C9H11BrO2S
• Molecular Weight: 263.15 g/mol
• IUPAC Name: 5-bromo-1,3-dimethyl-2-methylsulfonylbenzene
• InChI: InChI=1S/C9H11BrO2S/c1-6-4-8(10)5-7(2)9(6)13(3,11)12/h4-5H,1-3H3
• InChI Key: QVWJMUDKPYSAIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)C)C)Br

Description

5-Bromo-2-methanesulfonyl-1,3-dimethyl-benzene is a useful research compound. Its molecular formula is C9H11BrO2S and its molecular weight is 263.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 5-bromo-1,3-dimethyl-2-methylsulfanyl-benzene (555 mg, 2.42 mmol) in methanol (30 mL) and treat with oxone (6.0 g, 9.8 mmol). Stir the mixture at ambient temperature for 1 hour. Filter the suspension through silica gel and elute with CH2Cl2 (100 mL). Evaporate the filtrate to give 316 mg (50%) of the title compound.